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Compound of Interest

Compound Name: Aspirin glycine calcium

Cat. No.: B15480990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis of the calcium

acetylsalicylate glycine complex. This compound, identified by the IUPAC name calcium;2-

acetyloxybenzoate;2-aminoacetate, is a double salt that combines calcium, acetylsalicylic acid

(aspirin), and the amino acid glycine. The inclusion of glycine in acetylsalicylic acid formulations

has been shown to improve the solubility and gastrointestinal tolerability of the drug. This

document outlines a plausible synthetic route based on available chemical literature, presents

key physicochemical data, and details the established mechanism of action. Experimental

protocols for the synthesis of precursor materials are also provided.

Physicochemical Data
A summary of the key quantitative data for the components and the final complex is presented

below.
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Property Value Source

Molecular Formula C11H11CaNO6 PubChem

Molecular Weight 293.29 g/mol PubChem

IUPAC Name

calcium;2-

acetyloxybenzoate;2-

aminoacetate

PubChem

CAS Number 22194-39-4 PubChem

Synthesis Methodology
While a direct, one-pot synthesis protocol for the calcium acetylsalicylate glycine complex is not

readily available in the published literature, a plausible and chemically sound multi-step

approach can be devised based on the synthesis of its components: calcium glycinate and

calcium acetylsalicylate.

Experimental Workflow
The overall proposed synthesis workflow involves the preparation of a calcium glycinate

solution followed by the introduction of acetylsalicylic acid.
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Step 1: Preparation of Calcium Glycinate Solution

Step 2: Formation of the Complex
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To cite this document: BenchChem. [Synthesis of Calcium Acetylsalicylate Glycine Complex:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480990#synthesis-of-calcium-acetylsalicylate-
glycine-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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